Cas no 1359833-89-8 (N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine)

• Product Name: N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine
• CAS No: 1359833-89-8
• MF: C₂₇H₂₁NO
• MW: 375.4617
• CID: 5081555
• PubChem ID: 71155192
• Update Time: 2026-03-01

N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine Chemical and Physical Properties

Names and Identifiers

• A937047
• N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine
• G68626
• SCHEMBL14376476
• N-(9,9-dimethylfluoren-2-yl)dibenzofuran-2-amine
• N-(9,9-dimethyl-9H-fluoren-2-yl)-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-4-amine
• MFCD34705628
• 1359833-89-8
• BS-53544
• N-(9,9-Dimethyl-9H-fluoren-2-yl)-2-dibenzofuranamine
• DB-159118
• N-(9,9-dimethylfluoren-2-yl)-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-4-amine

• Inchi： 1S/C27H21NO/c1-27(2)23-9-5-3-7-19(23)20-13-11-18(16-24(20)27)28-17-12-14-26-22(15-17)21-8-4-6-10-25(21)29-26/h3-16,28H,1-2H3
• InChI Key： OYCPSCXBBGYBHK-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C2=C1C([H])=C([H])C(=C2[H])N([H])C1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C(C([H])([H])[H])(C([H])([H])[H])C=2C=1[H]

Computed Properties

• Exact Mass: 375.162314293g/mol
• Monoisotopic Mass: 375.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine

N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine: A Comprehensive Overview

N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine (CAS No. 1359833-89-8) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its unique structural features and chemical properties, has shown promise in various applications, including as a building block for advanced materials and as a potential therapeutic agent.

The molecular structure of N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine is composed of a fluorene core substituted with a dibenzofuran moiety and an amine group. The fluorene core, known for its excellent photophysical properties and high electron affinity, makes this compound particularly interesting for applications in organic electronics and optoelectronic devices. The dibenzofuran moiety, on the other hand, imparts additional stability and rigidity to the molecule, enhancing its overall performance in various environments.

Recent studies have explored the synthetic routes to N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine. One notable approach involves the palladium-catalyzed coupling reactions of fluorene derivatives with dibenzofuran precursors. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The versatility of this synthetic route allows for the introduction of various functional groups, enabling the fine-tuning of the compound's properties for specific applications.

In the realm of materials science, N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine has been investigated as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Its high electron mobility and excellent thermal stability make it an ideal candidate for these applications. Research has shown that incorporating this compound into OLEDs can significantly enhance device efficiency and operational lifetime. Similarly, in OPV devices, N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine has demonstrated superior charge transport properties, leading to improved power conversion efficiencies.

Pharmaceutical research has also seen significant interest in N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine. Preliminary studies have indicated that this compound exhibits potent biological activities against various targets. For instance, it has shown promising antitumor effects by inhibiting key enzymes involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for the treatment of neurological disorders. Ongoing clinical trials are aimed at further elucidating its therapeutic potential and safety profile.

The environmental impact of N-(9,9-dimethyl-9H-fluoren-2-yl)dibenzo[b,d]furan-2-amine is another area of active research. Studies have focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial and medical applications. Initial findings suggest that this compound is relatively stable under environmental conditions but requires careful handling to prevent any adverse effects.

In conclusion, N-(9,9-dimethyl-9H-fluoren-2-yL)dibenzo[b,d]furan- 2-amnine (CAS No. 1359833-8-8) represents a multifaceted compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in various scientific disciplines.